Cas no 105731-28-0 (Cyclohexaneacetic acid, 1-[2-(2,5-dimethyl-3-thienyl)-2-oxoethyl]-)

• Product Name: Cyclohexaneacetic acid, 1-[2-(2,5-dimethyl-3-thienyl)-2-oxoethyl]-
• CAS No: 105731-28-0
• MF: C₁₆H₂₂O₃S
• MW: 294.409083843231
• CID: 1163275
• Update Time: 2024-07-26

Cyclohexaneacetic acid, 1-[2-(2,5-dimethyl-3-thienyl)-2-oxoethyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid, 1-[2-(2,5-dimethyl-3-thienyl)-2-oxoethyl]-

• Inchi： 1S/C16H22O3S/c1-11-8-13(12(2)20-11)14(17)9-16(10-15(18)19)6-4-3-5-7-16/h8H,3-7,9-10H2,1-2H3,(H,18,19)
• InChI Key： HTPLDUBFRZVHDU-UHFFFAOYSA-N
• SMILES： C1(CC(C2C=C(C)SC=2C)=O)(CC(O)=O)CCCCC1

Experimental Properties

• Density: 1.149±0.06 g/cm3(Predicted)
• Boiling Point: 462.2±40.0 °C(Predicted)
• pka: 4.72±0.10(Predicted)